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Compound of Interest

Compound Name: 16:0 DNP PE

Cat. No.: B15544405 Get Quote

An In-depth Technical Guide to the Safe Handling of 16:0 DNP PE Powder

This guide provides comprehensive safety and handling precautions for 1,2-dipalmitoyl-sn-

glycero-3-phosphoethanolamine-N-(2,4-dinitrophenyl) (ammonium salt), hereafter referred to

as 16:0 DNP PE. It is intended for researchers, scientists, and drug development professionals

who may handle this compound in a laboratory setting. The dinitrophenyl (DNP) moiety confers

specific hazards that require stringent safety protocols.

Compound Identification and Properties
Chemical Name: 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(2,4-dinitrophenyl)

(ammonium salt)[1][2]

Synonyms: 1,2-dihexadecanoyl-sn-glycero-3-phosphoethanolamine-N-(2,4-dinitrophenyl)

(ammonium salt)[1]

Appearance: Powder

Storage Temperature: -20°C[1][3][4][5]

Stability: Stable for at least one year at the recommended storage temperature. It is light-

sensitive.[1][4]

Hazard Identification and Toxicology
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While some safety data sheets (SDS) for 16:0 DNP PE do not classify it as a hazardous

mixture, the presence of the 2,4-dinitrophenyl group warrants significant caution. The parent

compound, 2,4-dinitrophenol (DNP), is classified as acutely toxic, flammable, and potentially

explosive when dry.[6] Furthermore, a solution of 16:0 DNP PE in chloroform has been

assigned several hazard classifications.

Summary of Potential Hazards:

Hazard Class Description Source

Acute Toxicity

The DNP moiety is known
to be acutely toxic.[6] A
chloroform solution of
16:0 DNP PE is classified
as Acute Toxicity 3
(Inhalation) and Acute
Toxicity 4 (Oral).

[6]

Skin Irritation Causes skin irritation.[5] [5]

Eye Irritation
Causes serious eye irritation.

[5]
[5]

Carcinogenicity
Suspected of causing cancer

(Category 2).

Reproductive Toxicity
Suspected of damaging the

unborn child (Category 2).

Explosive Hazard

The parent compound, 2,4-

dinitrophenol, can be highly

explosive when dry, heated, or

exposed to shock or friction.[6]

Dry 2,4-dinitrophenylhydrazine

is also sensitive to shock and

friction.[7] While the lipid

conjugate is not explicitly

classified as explosive, this

potential hazard from the DNP

group must be respected.

[6][7]
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| Combustible Dust | As a powder, further processing may result in the formation of combustible

dusts, which can form explosive mixtures with air.[3][8] |[3][8] |

Safe Handling and Storage
Adherence to strict handling and storage protocols is mandatory to minimize risk.

Engineering Controls
Ventilation: Always handle 16:0 DNP PE powder in a well-ventilated area.[5] Given the

toxicity of the DNP moiety, handling the powder exclusively within a certified chemical fume

hood is strongly recommended.[9]

Static Control: To prevent ignition of combustible dust, ground and bond all containers and

receiving equipment during transfer.[9][10] Use of explosion-proof electrical equipment is

advised where large quantities are handled.[10]

Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower.

[9]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential for safe handling.
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PPE Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(nitrile or Viton are suitable for

DNP compounds).[9]

To prevent skin contact.

Gloves must be inspected

before use and removed using

the proper technique to avoid

contaminating skin.[8][9]

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.[8]

To protect eyes from dust

particles and splashes.

Body Protection

Laboratory coat. For larger

quantities or where significant

dust is generated, additional

protective clothing to prevent

skin exposure is necessary.[8]

To prevent contamination of

personal clothing and skin.

Respiratory Protection

Generally not required if

handled within a fume hood.[8]

If nuisance levels of dust are

present, a NIOSH-approved

N95 or P1 dust mask can be

used.[8]

To prevent inhalation of the

powder.

Storage
Store at -20°C.[1][3][4][5]

Keep the container tightly closed in a dry, well-ventilated place.[3][5][8]

Protect from light.[1][4][9]

Store away from heat, sparks, open flames, and other sources of ignition.
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Workflow for Handling 16:0 DNP PE Powder

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Chemical Fume
Hood is Operational

Gather All Necessary
Equipment and Reagents

Remove 16:0 DNP PE
from -20°C Storage

Proceed to Handling

Allow to Equilibrate to
Room Temperature in Desiccator

Weigh Powder in Fume Hood
(Use anti-static weigh boat)

Dissolve or Use
as Required

Decontaminate Glassware
and Work Surfaces

Proceed to Cleanup

Dispose of Contaminated
Waste in Lined Container

Doff and Dispose of
Gloves Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow diagram for the safe handling of 16:0 DNP PE powder.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
Exposure Route First Aid Protocol Source

Inhalation

Move the person to fresh air. If

breathing is difficult or has

stopped, provide artificial

respiration. Seek immediate

medical attention.

[5][8]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek medical

attention if irritation occurs.

[5][6][8]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, lifting the

upper and lower eyelids

occasionally. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[5][6][8]

Ingestion

Rinse mouth thoroughly with

water. Do not induce vomiting.

Never give anything by mouth

to an unconscious person. Call

a poison control center or seek

immediate medical attention.

[8][9]

Spill and Leak Procedures
In the event of a spill, follow a clear and systematic procedure to ensure safety.
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Spill Response Decision Tree

Spill of 16:0 DNP PE Powder Occurs

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Prevent Dust Cloud Formation
(Do not sweep dry)

Gently Cover with Wet Paper Towels
or Use a HEPA-filtered Vacuum

Carefully Scoop Up Material
Place in a Labeled, Lined,
Sealable Waste Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste According
to Institutional and Local Regulations

Click to download full resolution via product page

Caption: A decision tree for responding to a spill of 16:0 DNP PE powder.
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Key Spill Response Steps:

Avoid Dust Formation: Do not use dry sweeping to clean up the powder.[3][8]

Containment: Carefully cover the spill to prevent dispersal.

Collection: Sweep up the material and place it in a suitable, closed container for disposal.[8]

Decontamination: Clean the affected area thoroughly.

Waste Disposal: Dispose of the waste in a dedicated, lined container, following institutional

and local regulations. All waste from DNP compounds should be handled as hazardous.[6]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[8] For major fires, evacuate the area and fight the fire remotely due to the risk of

explosion.

Hazards from Combustion: May produce carbon oxides and other toxic fumes.

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8]

Disposal Considerations
Waste disposal must be conducted in strict accordance with all federal, state, and local

environmental regulations.

Dispose of the compound and any contaminated materials (e.g., gloves, weigh boats, paper

towels) in a dedicated, clearly labeled, and lined hazardous waste container.[6]

Do not dispose of DNP waste with other chemical waste unless it is part of a mixture.[6]

Contaminated containers may retain product residue and should be treated as hazardous.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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